Cas no 2813-72-1 (3H-Imidazo[4,5-b]pyridine-6-carboxylicacid, 3-[2-(diethylamino)ethyl]-, methyl ester)

• Product Name: 3H-Imidazo[4,5-b]pyridine-6-carboxylicacid, 3-[2-(diethylamino)ethyl]-, methyl ester
• CAS No: 2813-72-1
• MF: C₁₄H₂₀N₄O₂
• MW: 276.334202766418
• CID: 256363
• PubChem ID: 76055
• Update Time: 2025-04-19

3H-Imidazo[4,5-b]pyridine-6-carboxylicacid, 3-[2-(diethylamino)ethyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 3H-Imidazo[4,5-b]pyridine-6-carboxylicacid, 3-[2-(diethylamino)ethyl]-, methyl ester
• methyl 3-[2-(diethylamino)ethyl]imidazo[4,5-b]pyridine-6-carboxylate
• Methyl 3-[2-(diethylamino)ethyl]-3H-imidazo[4,5-b]pyridine-6-carboxylate
• 2813-72-1
• Imidazo(4,5-b)pyridine-6-carboxylic acid, 3-(2-diethylaminoethyl)-, methyl ester
• DTXSID10182407
• 3-(2-Diethylaminoethyl)imidazo(4,5-b)pyridine-6-carboxylic acid, methyl ester
• BRN 0818696

• Inchi： 1S/C14H20N4O2/c1-4-17(5-2)6-7-18-10-16-12-8-11(14(19)20-3)9-15-13(12)18/h8-10H,4-7H2,1-3H3
• InChI Key： MTRVCBHDVRYUTK-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CN=C2C(=C1)N=CN2CCN(CC)CC)=O

Computed Properties

• Exact Mass: 276.1588
• Monoisotopic Mass: 276.159
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.2A^2
• XLogP3: 1.3

Experimental Properties

• Density: 1.18
• Boiling Point: 399.3°C at 760 mmHg
• Flash Point: 195.3°C
• Refractive Index: 1.58
• PSA: 60.25